![molecular formula C13H16Cl2N2O2S B043406 N-(3-Aminopropyl)-5-chloro-1-naphthalenesulfonamide, hydrochloride CAS No. 78957-86-5](/img/structure/B43406.png)
N-(3-Aminopropyl)-5-chloro-1-naphthalenesulfonamide, hydrochloride
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Overview
Description
N-(3-Aminopropyl)-5-chloro-1-naphthalenesulfonamide, hydrochloride (also known as NAC-HCl) is a synthetic compound composed of a sulfonamide group and an aminopropyl chain, with a chlorine atom on the 5th carbon of the naphthalene ring. NAC-HCl is a white crystalline powder that is soluble in water and ethanol. It is commonly used in laboratory experiments and has many potential applications in the scientific field.
Scientific Research Applications
- APMA exhibits fluorescence properties, making it useful as a fluorescent probe. Researchers employ it to label proteins, nucleic acids, and other biomolecules for visualization in live cells and tissues .
- APMA can be incorporated into drug delivery systems due to its amphiphilic nature. It can self-assemble into micelles or nanoparticles, enhancing drug solubility and targeted delivery .
- As a monomer, APMA participates in polymerization reactions. It contributes to the synthesis of hydrogels, coatings, and other biomaterials with tailored properties .
- APMA acts as an inhibitor for enzymes such as matrix metalloproteinases (MMPs). Researchers use it to study enzyme kinetics and develop potential therapeutic agents .
- APMA enhances cell membrane permeability by disrupting lipid bilayers. Scientists utilize it to introduce molecules into cells or investigate membrane properties .
- APMA derivatives serve as photocleavable crosslinkers. These compounds enable reversible protein-protein interactions, allowing precise control over biological processes .
Fluorescent Probes and Imaging Agents
Drug Delivery Systems
Polymer Chemistry and Biomaterials
Enzyme Inhibition Studies
Cell Permeabilization and Membrane Studies
Photocleavable Crosslinkers
Mechanism of Action
Target of Action
N-(3-Aminopropyl)-5-chloro-1-naphthalenesulfonamide, hydrochloride, also known as APMA, is a type of aminoalkyl methacrylamide Similar compounds have been reported to interact with various biological targets, such as enzymes and receptors, to exert their effects .
Mode of Action
It’s known that apma has a primary amine that provides attractive features such as ph-responsiveness, affinity for anionic drugs, and conjugation for a variety of chemical structures . This suggests that APMA may interact with its targets through these properties, leading to changes in the biological system .
Biochemical Pathways
Apma can be used in the preparation of copolymers and cross-linked miscellas for gene delivery, drug delivery, and diagnostics applications . This suggests that APMA may influence various biochemical pathways related to these processes.
Pharmacokinetics
APMA is a powder at room temperature and should be stored at 2-8°C . These properties may influence its absorption, distribution, metabolism, and excretion in the body.
Result of Action
Given its use in gene delivery, drug delivery, and diagnostics applications , it can be inferred that APMA may have significant effects at the molecular and cellular levels.
Action Environment
It’s known that apma is a powder at room temperature and should be stored at 2-8°c . This suggests that temperature and other environmental factors may influence its stability and, consequently, its action and efficacy.
properties
IUPAC Name |
N-(3-aminopropyl)-5-chloronaphthalene-1-sulfonamide;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClN2O2S.ClH/c14-12-6-1-5-11-10(12)4-2-7-13(11)19(17,18)16-9-3-8-15;/h1-2,4-7,16H,3,8-9,15H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QREFPAWBKYKLNV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC=C2Cl)C(=C1)S(=O)(=O)NCCCN.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16Cl2N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50657023 |
Source
|
Record name | N-(3-Aminopropyl)-5-chloronaphthalene-1-sulfonamide--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50657023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
335.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Aminopropyl)-5-chloro-1-naphthalenesulfonamide, hydrochloride | |
CAS RN |
78957-86-5 |
Source
|
Record name | N-(3-Aminopropyl)-5-chloronaphthalene-1-sulfonamide--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50657023 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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